Cas no 1261573-71-0 (3'-Chloro-2,3-difluoro-2'-methoxybiphenyl)

• Product Name: 3'-Chloro-2,3-difluoro-2'-methoxybiphenyl
• CAS No: 1261573-71-0
• MF: C₁₃H₉ClF₂O
• MW: 254.659769773483
• CID: 4996808
• Update Time: 2025-10-20

3'-Chloro-2,3-difluoro-2'-methoxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-2,3-difluoro-2'-methoxybiphenyl

• Inchi： 1S/C13H9ClF2O/c1-17-13-9(5-2-6-10(13)14)8-4-3-7-11(15)12(8)16/h2-7H,1H3
• InChI Key： CLBCEARRZODNOW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2

Additional information on 3'-Chloro-2,3-difluoro-2'-methoxybiphenyl

Comprehensive Overview of 3'-Chloro-2,3-difluoro-2'-methoxybiphenyl (CAS No. 1261573-71-0)

3'-Chloro-2,3-difluoro-2'-methoxybiphenyl (CAS No. 1261573-71-0) is a specialized biphenyl derivative that has garnered significant attention in the fields of pharmaceutical intermediates and advanced material synthesis. This compound, characterized by its unique chloro, difluoro, and methoxy substitutions, plays a pivotal role in the development of high-performance organic electronic materials and bioactive molecules. Its molecular structure, C13H9ClF2O, offers a versatile platform for further chemical modifications, making it a valuable asset in drug discovery and material science.

In recent years, the demand for fluorinated biphenyl compounds like 3'-Chloro-2,3-difluoro-2'-methoxybiphenyl has surged due to their exceptional thermal stability and electrochemical properties. Researchers are particularly interested in its potential applications in OLED (Organic Light-Emitting Diode) technologies, where fluorinated aromatic compounds enhance device efficiency and longevity. Additionally, its methoxy group contributes to improved solubility in organic solvents, facilitating its use in solution-processable electronics—a hot topic in sustainable manufacturing.

The synthesis of CAS No. 1261573-71-0 typically involves cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely regarded for its efficiency in constructing biphenyl frameworks. This method aligns with the growing industry focus on green chemistry, as it often employs palladium catalysts and mild reaction conditions. Users searching for "eco-friendly synthesis of fluorinated biphenyls" or "applications of methoxybiphenyls in electronics" will find this compound highly relevant to their queries.

Another area of interest is the compound's role in medicinal chemistry. The chloro and difluoro substitutions on the biphenyl core are known to influence bioavailability and target binding affinity, making 3'-Chloro-2,3-difluoro-2'-methoxybiphenyl a candidate for kinase inhibitor development. With the rise of personalized medicine, researchers are exploring how such halogenated biphenyls can be tailored to treat specific genetic disorders or cancer subtypes.

From an industrial perspective, this compound's stability under high-temperature conditions makes it suitable for polymeric materials used in aerospace and automotive coatings. Searches for "heat-resistant biphenyl derivatives" or "fluorinated additives for polymers" often lead to discussions about its utility. Furthermore, its low toxicity profile aligns with global trends toward safer chemical alternatives, a priority for regulatory bodies like REACH and EPA.

In summary, 3'-Chloro-2,3-difluoro-2'-methoxybiphenyl (CAS No. 1261573-71-0) exemplifies the convergence of innovation and sustainability in modern chemistry. Its multifaceted applications—from cutting-edge electronics to life-saving therapeutics—highlight its importance in addressing contemporary scientific challenges. As industries increasingly prioritize efficiency and environmental responsibility, this compound is poised to remain at the forefront of chemical research and industrial applications.